Cas no 363166-11-4 (4-Bromo-3,5-diethoxybenzaldehyde)

• Product Name: 4-Bromo-3,5-diethoxybenzaldehyde
• CAS No: 363166-11-4
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• MDL: MFCD20483830
• CID: 1475890
• PubChem ID: 59210363
• Update Time: 2025-06-08

4-Bromo-3,5-diethoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-bromo-3,5-diethoxy-
• 4-bromo-3,5-diethoxyBenzaldehyde
• JLAUQFYXUIJUQP-UHFFFAOYSA-N
• 4-bromo-3,5-diethoxy-benzaldehyde
• D86059
• AKOS037645454
• AS-60830
• MFCD20483830
• DA-39897
• SCHEMBL1121698
• CS-0113175
• 363166-11-4
• 4-Bromo-3,5-diethoxybenzaldehyde

• MDL： MFCD20483830
• Inchi： 1S/C11H13BrO3/c1-3-14-9-5-8(7-13)6-10(11(9)12)15-4-2/h5-7H,3-4H2,1-2H3
• InChI Key： JLAUQFYXUIJUQP-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C=O)=CC=1OCC)OCC

Computed Properties

• Exact Mass: 272.00479
• Monoisotopic Mass: 272.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• XLogP3: 2.8

Experimental Properties

• PSA: 35.53

Additional information on 4-Bromo-3,5-diethoxybenzaldehyde

4-Bromo-3,5-diethoxybenzaldehyde (CAS No. 363166-11-4): An Overview of Its Synthesis, Applications, and Recent Research Advances

4-Bromo-3,5-diethoxybenzaldehyde (CAS No. 363166-11-4) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which includes a bromine atom and two ethoxy groups attached to a benzaldehyde moiety. The combination of these functional groups endows 4-Bromo-3,5-diethoxybenzaldehyde with a range of chemical properties that make it an important intermediate in various synthetic pathways and a valuable starting material for the development of novel compounds.

The synthesis of 4-Bromo-3,5-diethoxybenzaldehyde has been extensively studied and optimized over the years. One of the most common methods involves the bromination of 3,5-diethoxybenzaldehyde using a brominating agent such as N-bromosuccinimide (NBS) or bromine in an appropriate solvent. This reaction typically proceeds via an electrophilic aromatic substitution mechanism, where the bromine atom replaces a hydrogen atom on the aromatic ring. The presence of the electron-donating ethoxy groups enhances the reactivity of the benzaldehyde moiety, facilitating the bromination process.

In addition to its synthetic utility, 4-Bromo-3,5-diethoxybenzaldehyde has found applications in various areas of research and development. One notable application is in the field of medicinal chemistry, where it serves as a key intermediate in the synthesis of bioactive molecules. For example, recent studies have explored the use of 4-Bromo-3,5-diethoxybenzaldehyde in the development of potential anti-cancer agents. The bromine atom can be readily substituted with other functional groups to generate a diverse array of derivatives with varying biological activities.

Another area where 4-Bromo-3,5-diethoxybenzaldehyde has shown promise is in materials science. The compound can be used as a building block for the synthesis of advanced materials with unique optical and electronic properties. For instance, researchers have utilized 4-Bromo-3,5-diethoxybenzaldehyde to prepare conjugated polymers and small molecules for use in organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). The presence of the ethoxy groups helps to modulate the electronic properties of these materials, enhancing their performance in various applications.

The versatility of 4-Bromo-3,5-diethoxybenzaldehyde extends beyond its use as an intermediate or building block. Recent studies have also investigated its potential as a ligand in coordination chemistry. The compound can form stable complexes with various metal ions, making it useful in catalysis and sensing applications. For example, complexes derived from 4-Bromo-3,5-diethoxybenzaldehyde have been used as catalysts for asymmetric reactions and as sensors for detecting specific analytes in solution.

In terms of recent research advances, several studies have focused on optimizing the synthetic routes to 4-Bromo-3,5-diethoxybenzaldehyde. These efforts aim to improve yield, reduce reaction time, and minimize environmental impact. One notable approach involves the use of green chemistry principles, such as employing environmentally benign solvents and catalysts. For instance, researchers have developed methods that utilize water as a solvent and transition metal catalysts to achieve high yields of 4-Bromo-3,5-diethoxybenzaldehyde.

Beyond its synthetic and application aspects, 4-Bromo-3,5-diethoxybenzaldehyde has also been studied for its potential biological activities. Preliminary studies have indicated that certain derivatives of this compound exhibit anti-inflammatory and anti-microbial properties. These findings suggest that further research into the biological activities of 4-Bromo-3,5-diethoxybenzaldehyde-based compounds could lead to the development of new therapeutic agents.

In conclusion, 4-Bromo-3,5-diethoxybenzaldehyde (CAS No. 363166-11-4) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, materials science, and coordination chemistry. Its unique structure and chemical properties make it an important intermediate and building block for the development of novel compounds and materials. Ongoing research continues to uncover new synthetic methods and applications for this versatile compound, highlighting its significance in various scientific disciplines.